4-{[(2,5-dimethylphenyl)amino]carbonyl}phenyl 4-(4-chlorophenoxy)butanoate

• IUPAC Name: [4-[(2,5-dimethylphenyl)carbamoyl]phenyl] 4-(4-chlorophenoxy)butanoate
• InChI: InChI=1S/C25H24ClNO4/c1-17-5-6-18(2)23(16-17)27-25(29)19-7-11-22(12-8-19)31-24(28)4-3-15-30-21-13-9-20(26)10-14-21/h5-14,16H,3-4,15H2,1-2H3,(H,27,29)
• InChI Key: WCLSXWHDOJRFLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)OC(=O)CCCOC3=CC=C(C=C3)Cl
• Molecular Formula: C25H24ClNO4
• Molecular Weight: 437.9 g/mol

Description

4-{[(2,5-dimethylphenyl)amino]carbonyl}phenyl 4-(4-chlorophenoxy)butanoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it suitable for use in different areas of research.

Mechanism of Action

The mechanism of action of 4-{[(2,5-dimethylphenyl)amino]carbonyl}phenyl 4-(4-chlorophenoxy)butanoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various biological and physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential applications in the treatment of various diseases and conditions, including cancer, inflammation, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[(2,5-dimethylphenyl)amino]carbonyl}phenyl 4-(4-chlorophenoxy)butanoate in lab experiments is its unique structure and properties, which make it suitable for a wide range of applications. However, one of the limitations of using this compound is its potential toxicity, which can make it difficult to work with in certain situations.

Future Directions

There are many future directions for research involving 4-{[(2,5-dimethylphenyl)amino]carbonyl}phenyl 4-(4-chlorophenoxy)butanoate. Some of these include further studies on its mechanism of action, as well as its potential applications in the development of new drugs and therapies. Additionally, research could be conducted on the potential environmental impacts of this compound, as well as its potential for use in other fields, such as agriculture and materials science.
Conclusion:
In conclusion, this compound is a unique and promising compound that has the potential to make significant contributions to various fields of scientific research. While there is still much to learn about this compound, its unique structure and properties make it a valuable tool for researchers looking to develop new drugs and therapies, as well as to study various biological and physiological processes.

Scientific Research Applications

The unique structure and properties of 4-{[(2,5-dimethylphenyl)amino]carbonyl}phenyl 4-(4-chlorophenoxy)butanoate make it suitable for use in various scientific research applications. This compound has been used in the development of new drugs, as well as in the study of various biological and physiological processes.